Cas no 1804248-14-3 (5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid)

• Product Name: 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid
• CAS No: 1804248-14-3
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4941118
• Update Time: 2025-05-19

5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid

• Inchi： 1S/C15H20O5/c1-3-11-7-5-10(6-8-13(16)20-4-2)9-12(11)14(17)15(18)19/h5,7,9,14,17H,3-4,6,8H2,1-2H3,(H,18,19)
• InChI Key： HNBSIOHLSHGKQV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1CC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid

5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid (CAS 1804248-14-3): A Comprehensive Overview

5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid (CAS 1804248-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This esterified mandelic acid derivative combines unique structural features that make it valuable for various applications, particularly in drug development and specialty chemical synthesis. The compound's molecular structure integrates an ethylmandelic acid core with a 3-ethoxy-3-oxopropyl side chain, creating distinctive physicochemical properties that researchers are actively exploring.

The growing interest in modified mandelic acid derivatives like this compound stems from their potential applications in developing new therapeutic agents. Recent studies highlight how such structurally optimized compounds can enhance drug delivery systems and improve pharmacokinetic profiles. The ethoxycarbonylpropyl moiety in this molecule contributes to its lipophilicity, a crucial factor in drug absorption and membrane permeability – key considerations in modern pharmaceutical design.

From a chemical perspective, 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid exhibits several noteworthy characteristics. Its molecular weight of 280.32 g/mol and balanced polarity make it suitable for various synthetic transformations. Researchers particularly value its dual functional groups – the carboxylic acid and ester functionalities – which allow for selective modifications and conjugation with other molecular entities. These features align with current trends in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of CAS 1804248-14-3 typically involves multi-step organic reactions starting from mandelic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Yield optimization and purity enhancement remain active research areas for this compound, as its applications demand high chemical and enantiomeric purity standards.

In pharmaceutical applications, this compound shows promise as a potential intermediate for chiral drug synthesis. The presence of both the mandelic acid chiral center and the flexible side chain offers opportunities for creating stereoselective compounds. Recent patent literature suggests growing interest in using such derivatives for developing CNS-targeting therapeutics and metabolic modulators, though specific applications remain proprietary within various research programs.

The analytical characterization of 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid employs advanced techniques including HPLC, LC-MS, and NMR spectroscopy. These methods are crucial for verifying structural integrity and assessing purity – particularly important as regulatory requirements for pharmaceutical intermediates become increasingly stringent. The compound's stability profile under various storage conditions has also become a research focus, addressing industry needs for reliable chemical reagents.

Market dynamics for specialty chemicals like CAS 1804248-14-3 reflect broader trends in pharmaceutical outsourcing. With growing demand for customized synthetic intermediates, manufacturers are scaling up production while maintaining rigorous quality controls. The compound's pricing and availability fluctuate based on raw material costs and the evolving needs of drug discovery programs worldwide.

From a safety perspective, standard laboratory precautions apply when handling this compound. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material safety data sheets (MSDS) provide detailed handling instructions that users should consult prior to working with this chemical.

Future research directions for modified mandelic acid derivatives may explore their potential in emerging therapeutic areas. The compound's structural versatility makes it a candidate for developing targeted drug delivery systems and bioconjugates. Additionally, its application in asymmetric synthesis continues to attract interest from both academic and industrial research teams.

For researchers sourcing 5-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid, quality verification remains paramount. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis. The global nature of chemical supply chains necessitates careful evaluation of sourcing options to ensure consistent quality and reliable supply.

In conclusion, CAS 1804248-14-3 represents an important building block in modern chemical research and pharmaceutical development. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists and researchers exploring new chemical entities. As the pharmaceutical industry continues to evolve, compounds like this will likely play increasingly important roles in drug discovery and development pipelines.